Cas no 1804086-12-1 (1-(4-Bromo-3-methylphenyl)-3-chloropropan-2-one)

• Product Name: 1-(4-Bromo-3-methylphenyl)-3-chloropropan-2-one
• CAS No: 1804086-12-1
• MF: C₁₀H₁₀BrClO
• MW: 261.542801380157
• CID: 4978824
• Update Time: 2025-06-11

1-(4-Bromo-3-methylphenyl)-3-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-3-methylphenyl)-3-chloropropan-2-one

• Inchi： 1S/C10H10BrClO/c1-7-4-8(2-3-10(7)11)5-9(13)6-12/h2-4H,5-6H2,1H3
• InChI Key： AHMJXGRROUFGTN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)CC(CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Additional information on 1-(4-Bromo-3-methylphenyl)-3-chloropropan-2-one

Introduction to 1-(4-Bromo-3-methylphenyl)-3-chloropropan-2-one (CAS No. 1804086-12-1)

1-(4-Bromo-3-methylphenyl)-3-chloropropan-2-one, with the CAS number 1804086-12-1, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a brominated and methylated phenyl ring linked to a chlorinated propanone moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 1-(4-Bromo-3-methylphenyl)-3-chloropropan-2-one is C₁₀H₁₀BrClO, and its molecular weight is approximately 257.59 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination, chlorination, and condensation steps. These synthetic routes are crucial for ensuring the purity and yield of the final product, which are essential parameters in both research and industrial settings.

In the context of medicinal chemistry, 1-(4-Bromo-3-methylphenyl)-3-chloropropan-2-one has been explored for its potential as a building block in the development of novel drugs. Recent studies have highlighted its role as an intermediate in the synthesis of compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory effects on specific enzymes involved in inflammatory pathways. This finding underscores the compound's potential as a lead molecule for further drug discovery efforts.

The biological activity of 1-(4-Bromo-3-methylphenyl)-3-chloropropan-2-one has also been investigated in various cellular models. In vitro studies have shown that it can modulate the activity of key signaling pathways, such as those involving mitogen-activated protein kinases (MAPKs) and nuclear factor-kappa B (NF-κB). These pathways are known to play critical roles in cell proliferation, differentiation, and survival. By targeting these pathways, the compound may offer therapeutic benefits in diseases characterized by dysregulated cellular processes.

In addition to its medicinal applications, 1-(4-Bromo-3-methylphenyl)-3-chloropropan-2-one has been studied for its use in materials science and polymer chemistry. Its unique chemical structure makes it suitable for incorporation into polymers with specific functional properties. For example, researchers at the University of California have demonstrated that this compound can be used to create polymers with enhanced thermal stability and mechanical strength. These materials have potential applications in advanced technologies such as electronics and aerospace engineering.

The environmental impact of 1-(4-Bromo-3-methylphenyl)-3-chloropropan-2-one has also been a subject of interest. Studies have shown that it is relatively stable under ambient conditions but can degrade under certain environmental conditions, such as exposure to light or high temperatures. Understanding its environmental fate is crucial for ensuring its safe use and disposal. Researchers at the Environmental Protection Agency (EPA) have conducted extensive studies to evaluate the biodegradability and ecotoxicity of this compound, providing valuable insights for regulatory guidelines.

In conclusion, 1-(4-Bromo-3-methylphenyl)-3-chloropropan-2-one (CAS No. 1804086-12-1) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and environmental research. Its unique chemical structure and biological properties make it an important molecule for further investigation and development. As research continues to uncover new uses and properties of this compound, it is likely to play an increasingly significant role in various scientific and industrial fields.